2,6-Dichloropyrazine
Overview
Description
2,6-Dichloropyrazine is used in the preparation of pyrazine and pyridine compounds as ATR kinase inhibitors. It is also used in the synthesis of oxacalixarenes containing nitrogen heterocycles .
Synthesis Analysis
The synthesis of 2,6-Dichloropyrazine is a three-step reaction sequence from the commercially available starting material, with an overall yield of 36% . It has been used as a raw material to prepare a novel thermally stable explosive 3,5-dinitro-N2,N6-bis(2,4,6-trinitrophenyl)pyrazine-2,6-diamine (ZXC-71) with a straightforward method .
Chemical Reactions Analysis
2,6-Dichloropyrazine is involved in various chemical reactions. For example, it has been used in the synthesis of high-nitrogen azine energetic materials . More detailed information about its chemical reactions can be found in the referenced papers .
Physical And Chemical Properties Analysis
2,6-Dichloropyrazine has a density of 1.5±0.1 g/cm3, a boiling point of 187.5±35.0 °C at 760 mmHg, and a vapour pressure of 0.9±0.3 mmHg at 25°C .
Scientific Research Applications
ATR Kinase Inhibition in Pharmacology
2,6-Dichloropyrazine: is utilized in the synthesis of compounds that act as ATR kinase inhibitors . These inhibitors are significant in pharmacology for their role in targeting the ATR kinase enzyme, which is involved in DNA damage response pathways. By inhibiting this enzyme, researchers can study the mechanisms of DNA repair and contribute to the development of cancer therapies.
Synthesis of Nitrogen Heterocycles
In organic synthesis, 2,6-Dichloropyrazine serves as a precursor for the preparation of various nitrogen heterocycles . These heterocycles are fundamental structures in many pharmaceuticals and are valued for their diverse biological activities.
Development of Antiviral and Psychotherapeutic Agents
The compound is used in the creation of N-heteroaryl substituted adamantane-containing amines , which show promise for antiviral and psychotherapeutic applications . The ability to substitute chlorine atoms with amino groups opens up possibilities for developing new medications.
Catalysis Research
2,6-Dichloropyrazine: is involved in studies exploring catalyst-free monoamination . This process is crucial for the development of more efficient and environmentally friendly catalytic methods in chemical synthesis.
High Energy Density Materials (HEDM)
In the field of materials science, 2,6-Dichloropyrazine is a starting material for synthesizing high-nitrogen azine energetic compounds. These materials are explored for their potential in improving the performance of propellants and reducing the characteristic signal in energetic materials .
Safety and Hazards
Mechanism of Action
Target of Action
2,6-Dichloropyrazine is primarily used as a synthetic intermediate in the production of various pharmaceuticals . It is particularly used in the synthesis of Sulfaclozine , a sulfonamide antibiotic used in veterinary medicine .
Mode of Action
It is known to be involved in the synthesis of sulfaclozine . Sulfonamides like Sulfaclozine are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria, thereby exerting their antibacterial effects .
Biochemical Pathways
As a synthetic intermediate, 2,6-Dichloropyrazine is involved in the production of Sulfaclozine . The biochemical pathways affected by Sulfaclozine include the folate synthesis pathway in bacteria, leading to inhibition of bacterial growth .
Pharmacokinetics
As a synthetic intermediate, its bioavailability would be largely dependent on the properties of the final compound it is used to synthesize .
Result of Action
The primary result of the action of 2,6-Dichloropyrazine is the production of other compounds, such as Sulfaclozine . The effects of these compounds at the molecular and cellular level would depend on their specific mechanisms of action .
Action Environment
The action of 2,6-Dichloropyrazine, as a synthetic intermediate, is largely influenced by the conditions of the chemical reactions it is involved in . Factors such as temperature, pH, and the presence of other reactants can influence the efficiency and yield of these reactions .
properties
IUPAC Name |
2,6-dichloropyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl2N2/c5-3-1-7-2-4(6)8-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSEAAPGIZCDEEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0063602 |
Source
|
| Record name | 2,6-Dichloropyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0063602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloropyrazine | |
CAS RN |
4774-14-5 |
Source
|
| Record name | 2,6-Dichloropyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4774-14-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dichloropyrazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004774145 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyrazine, 2,6-dichloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,6-Dichloropyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0063602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dichloropyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.015 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,6-DICHLOROPYRAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2NX2PQ9HSL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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